Cas no 406470-73-3 (methyl 3-(3-nitro-1H-1,2,4-triazol-1-yl)methylbenzoate)

• Product Name: methyl 3-(3-nitro-1H-1,2,4-triazol-1-yl)methylbenzoate
• CAS No: 406470-73-3
• MF: C₁₁H₁₀N₄O₄
• MW: 262.22150182724
• MDL: MFCD03302400
• CID: 3058242
• PubChem ID: 949692
• Update Time: 2025-04-21

methyl 3-(3-nitro-1H-1,2,4-triazol-1-yl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 3-(3-Nitro-[1,2,4]triazol-1-ylmethyl)-benzoic acid methyl ester
• methyl 3-(3-nitro-1H-1,2,4-triazol-1-yl)methylbenzoate
• CCG-116636
• STK298486
• AKOS000305867
• methyl 3-[(3-nitro-1H-1,2,4-triazol-1-yl)methyl]benzoate
• CS-0301963
• methyl 3-[(3-nitro-1,2,4-triazol-1-yl)methyl]benzoate
• Oprea1_376921
• BBL037872
• Methyl3-((3-nitro-1H-1,2,4-triazol-1-yl)methyl)benzoate
• 406470-73-3
• Methyl 3-((3-nitro-1H-1,2,4-triazol-1-yl)methyl)benzoate
• EN300-229001

• MDL： MFCD03302400
• Inchi： 1S/C11H10N4O4/c1-19-10(16)9-4-2-3-8(5-9)6-14-7-12-11(13-14)15(17)18/h2-5,7H,6H2,1H3
• InChI Key： XICVJHWVDUIFOS-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)CN1C=NC([N+](=O)[O-])=N1)=O

Computed Properties

• Exact Mass: 262.07020481Da
• Monoisotopic Mass: 262.07020481Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters